(Z)-2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile

• IUPAC Name: (2Z)-2-(5-benzyl-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)-3-morpholin-4-yl-3-oxopropanenitrile
• InChI: InChI=1S/C23H21N3O3S/c24-16-19(21(27)25-11-13-29-14-12-25)23-26(18-9-5-2-6-10-18)22(28)20(30-23)15-17-7-3-1-4-8-17/h1-10,20H,11-15H2/b23-19-
• InChI Key: JDEZBWGFYMVYEN-NMWGTECJSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=C2N(C(=O)C(S2)CC3=CC=CC=C3)C4=CC=CC=C4)C#N
• Isomeric SMILES: C1COCCN1C(=O)/C(=C\2/N(C(=O)C(S2)CC3=CC=CC=C3)C4=CC=CC=C4)/C#N
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

(Z)-2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds related to (Z)-2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile have been explored for their potential in cancer treatment. For instance, the synthesized derivatives of 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide demonstrated significant anticancer activity, especially against leukemia cell lines, illustrating the molecule's relevance in cancer research (Horishny et al., 2021). Furthermore, a novel synthesis of a related compound indicated moderate anticancer activity, suggesting the potential of these molecules in the development of cancer therapeutics (Mabkhot et al., 2019).

Antimicrobial Activity

The molecule's derivatives have also shown promising results in antimicrobial studies. Derivatives bearing a fluorine atom exhibited significant antimicrobial activity against a variety of bacterial and fungal strains, highlighting the potential of these compounds in addressing microbial infections (Desai et al., 2013).

Sensing and Detection Applications

Interestingly, a benzothiazole-based receptor related to (Z)-2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile has been used as a chemosensor. This application is significant for detecting metal ions like Cu2+ and Hg2+ in semi-aqueous media, showcasing the compound's versatility beyond pharmaceutical applications (Wagh et al., 2015).

Computational and Molecular Studies

The compound and its derivatives have also been a subject of computational and molecular studies. For example, DFT B3LYP/6-311G(d, p) method was used to calculate the molecular structure of a related compound, aiding in understanding its electronic and geometric parameters for further applications in scientific research (Mabkhot et al., 2019).